Banoxantrone Dihydrochloride
Banoxantrone Dihydrochloride
Banoxantrone Dihydrochloride is a hypoxia-activated prodrug of topoisomerase II inhibitor.
Brand Name:
Vulcanchem
CAS No.:
252979-56-9
VCID:
VC0520433
InChI:
InChI=1S/C22H28N4O6.2ClH/c1-25(2,31)11-9-23-13-5-6-14(24-10-12-26(3,4)32)18-17(13)21(29)19-15(27)7-8-16(28)20(19)22(18)30;;/h5-8,23-24,27-28H,9-12H2,1-4H3;2*1H
SMILES:
C[N+](C)(CCNC1=C2C(=C(C=C1)NCC[N+](C)(C)[O-])C(=O)C3=C(C=CC(=C3C2=O)O)O)[O-].Cl.Cl
Molecular Formula:
C22H30Cl2N4O6
Molecular Weight:
517.404
Banoxantrone Dihydrochloride
CAS No.: 252979-56-9
Inhibitors
VCID: VC0520433
Molecular Formula: C22H30Cl2N4O6
Molecular Weight: 517.404
Purity: >98% (or refer to the Certificate of Analysis)
CAS No. | 252979-56-9 |
---|---|
Product Name | Banoxantrone Dihydrochloride |
Molecular Formula | C22H30Cl2N4O6 |
Molecular Weight | 517.404 |
IUPAC Name | 2-[[4-[2-[dimethyl(oxido)azaniumyl]ethylamino]-5,8-dihydroxy-9,10-dioxoanthracen-1-yl]amino]-N,N-dimethylethanamine oxide;dihydrochloride |
Standard InChI | InChI=1S/C22H28N4O6.2ClH/c1-25(2,31)11-9-23-13-5-6-14(24-10-12-26(3,4)32)18-17(13)21(29)19-15(27)7-8-16(28)20(19)22(18)30;;/h5-8,23-24,27-28H,9-12H2,1-4H3;2*1H |
Standard InChIKey | SBWCPHUXRZRTDP-UHFFFAOYSA-N |
SMILES | C[N+](C)(CCNC1=C2C(=C(C=C1)NCC[N+](C)(C)[O-])C(=O)C3=C(C=CC(=C3C2=O)O)O)[O-].Cl.Cl |
Appearance | Solid powder |
Description | Banoxantrone Dihydrochloride is a hypoxia-activated prodrug of topoisomerase II inhibitor. |
Purity | >98% (or refer to the Certificate of Analysis) |
Shelf Life | >3 years if stored properly |
Solubility | Soluble in DMSO |
Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms | Banoxantrone Dihydrochloride |
PubChem Compound | 72941779 |
Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume